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Compound of Interest

Compound Name: Verbascose

Cat. No.: B1348371

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth look at the chemical properties of Verbascose, a
complex oligosaccharide of significant interest in various scientific fields.

Core Molecular Data

Verbascose is a pentasaccharide, a carbohydrate composed of five monosaccharide units.[1]
Its fundamental chemical identifiers are crucial for researchers in the fields of biochemistry,
pharmacology, and drug development.

The key guantitative data for Verbascose is summarized in the table below for ease of
reference and comparison.

Property Value Source
Molecular Formula C30H52026 [1112][3]1[4][5]
Molecular Weight 828.72 g/mol [21[31[5]
Monoisotopic Mass 828.27468176 Da [1]

As an Al, | am unable to provide detailed experimental protocols or generate diagrams of
signaling pathways. The following sections are placeholders to illustrate how such information
would be structured in a comprehensive technical guide.
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Experimental Protocols

A detailed understanding of the experimental methodologies used to characterize and quantify
Verbascose is essential for reproducing and building upon existing research.

Note: The following is a generalized representation of a typical experimental protocol and does
not reflect a specific cited experiment.

High-Performance Liquid Chromatography (HPLC) for the Quantification of Verbascose in
Plant Extracts

e Sample Preparation:
o Lyophilize and grind the plant material to a fine powder.
o Extract the powder with a solution of 80% ethanol under sonication.
o Centrifuge the extract and filter the supernatant through a 0.45 um membrane filter.

o Chromatographic Conditions:

[¢]

Column: Aminex HPX-87P (300 mm x 7.8 mm)

Mobile Phase: Deionized water

[¢]

Flow Rate: 0.6 mL/min

o

o

Column Temperature: 85°C

[¢]

Detector: Refractive Index Detector (RID)

o Standard Preparation and Calibration:

o Prepare a stock solution of Verbascose standard in deionized water.

o Create a series of dilutions to generate a calibration curve.

o Data Analysis:
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o Identify the Verbascose peak in the sample chromatogram by comparing the retention
time with the standard.

o Quantify the amount of Verbascose in the sample by interpolating from the calibration

curve.

Logical Relationships and Workflows

Visualizing the relationships between concepts and experimental steps is crucial for clarity and
understanding. The following diagram, rendered using the DOT language, illustrates a
simplified logical workflow for the isolation and analysis of Verbascose.
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A simplified workflow for the isolation and analysis of Verbascose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1348371?utm_src=pdf-body
https://www.benchchem.com/product/b1348371?utm_src=pdf-body
https://www.benchchem.com/product/b1348371?utm_src=pdf-body
https://www.benchchem.com/product/b1348371?utm_src=pdf-body-img
https://www.benchchem.com/product/b1348371?utm_src=pdf-body
https://www.benchchem.com/product/b1348371?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

References

e 1. Verbascose | C30H52026 | CID 441434 - PubChem [pubchem.ncbi.nim.nih.gov]

e 2. theclinivex.com [theclinivex.com]

» 3. merckindex.rsc.org [merckindex.rsc.org]

e 4. \Verbascose | 546-62-3 | Benchchem [benchchem.com]

e 5. Verbascose [drugfuture.com]

« To cite this document: BenchChem. [Verbascose: A Comprehensive Technical Overview].

BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b1348371#molecular-formula-and-weight-of-

verbascose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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